N-[2-(2-hydroxy-phenyl)-ethyl]-methanesulfonamide

• Molecular Formula: C9H13NO3S
• Molecular Weight: 215.27 g/mol
• IUPAC Name: N-[2-(2-hydroxyphenyl)ethyl]methanesulfonamide
• InChI: InChI=1S/C9H13NO3S/c1-14(12,13)10-7-6-8-4-2-3-5-9(8)11/h2-5,10-11H,6-7H2,1H3
• InChI Key: QQSVXZVTJIADND-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NCCC1=CC=CC=C1O

Description

N-[2-(2-hydroxy-phenyl)-ethyl]-methanesulfonamide is a useful research compound. Its molecular formula is C9H13NO3S and its molecular weight is 215.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Boron tribromide (1.0 M in CH2Cl2, 80.8 mL, 80.8 mmol) was added to a solution of N-[2-(2-methoxy-phenyl)-ethyl]-methanesulfonamide (18.5 g, 80.8 mmol) in CH2Cl2 (200 mL). The reaction was stirred at room temperature for 2 h and was poured onto water (200 mL). The aqueous layer was extracted with CH2Cl2 (2×) and the organic solution was washed with water (1×) and aqueous NaHCO3 (satd, 1×). The organic solution was dried over MgSO4, filtered, and concentrated to afford N-[2-(2-hydroxy-phenyl)-ethyl]-methanesulfonamide (16.8 g). 1H NMR (400 MHz, CDCl3) 6 7.11 (m, 2H), 6.86 (m, 1H), 6.80 (m, 1H), 4.79 (m, 1H), 3.39 (t, 2H), 2.88 (t, 2H), 2.77 (s, 3H).